Cas no 1181561-08-9 (methyl 3-(2-chlorophenyl)-2-oxopropanoate)

Methyl 3-(2-chlorophenyl)-2-oxopropanoate is a versatile organic compound characterized by its 2-chlorophenyl and 2-oxopropanoate functional groups. This ester exhibits reactivity typical of α-keto esters, making it valuable in synthetic organic chemistry, particularly in the construction of heterocycles and as an intermediate in pharmaceutical and agrochemical applications. The presence of the chlorophenyl moiety enhances its utility in cross-coupling reactions and further derivatization. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in multi-step syntheses. The compound is typically supplied with high purity, ensuring reproducibility in research and industrial processes. Proper handling is advised due to potential sensitivity to moisture and light.

methyl 3-(2-chlorophenyl)-2-oxopropanoate structure

1181561-08-9 structure

Product Name:methyl 3-(2-chlorophenyl)-2-oxopropanoate

CAS No:1181561-08-9

MF:C₁₀H₉ClO₃

MW:212.629662275314

CID:5954983

PubChem ID:18370669

Update Time:2025-10-16

methyl 3-(2-chlorophenyl)-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(2-chlorophenyl)-2-oxopropanoate
- Benzenepropanoic acid, 2-chloro-α-oxo-, methyl ester
- EN300-5704928
- MFCD11936708
- SY338837
- SCHEMBL7644730
- 1181561-08-9
- Inchi： 1S/C10H9ClO3/c1-14-10(13)9(12)6-7-4-2-3-5-8(7)11/h2-5H,6H2,1H3
- InChI Key： JTIINAQJJSFDDW-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1Cl)C(=O)C(=O)OC

Computed Properties

Exact Mass: 212.0240218g/mol
Monoisotopic Mass: 212.0240218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.267±0.06 g/cm3(Predicted)
Boiling Point: 310.8±25.0 °C(Predicted)

methyl 3-(2-chlorophenyl)-2-oxopropanoate Pricemore >>

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